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Compound of Interest

Compound Name: 2-(Propylamino)ethanol

Cat. No.: B101894 Get Quote

For immediate reference, 2-(Propylamino)ethanol must be treated as a hazardous waste.

Under no circumstances should it be disposed of down the drain or in regular trash. This guide

provides detailed procedures for the safe handling and disposal of 2-(Propylamino)ethanol,
ensuring the safety of laboratory personnel and compliance with environmental regulations.

Hazard Identification and Key Data
2-(Propylamino)ethanol is a corrosive and combustible liquid that is harmful upon contact,

ingestion, or inhalation.[1][2][3] All personnel handling this chemical must be familiar with its

hazards.
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Hazard Classification &
Properties

Description Source

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH314: Causes

severe skin burns and eye

damageH332: Harmful if

inhaledH227: Combustible

liquid

[1][3]

Signal Word Danger [1][2]

EPA Hazardous Waste Code

Likely D002 (Corrosivity) -

Based on severe skin burn

classification and data for

similar amino alcohols.

[4]

Physical State Liquid [2]

Flash Point 78 °C (172.4 °F) - closed cup [1]

Storage Class Code
8A - Combustible corrosive

hazardous materials
[1]

Required Personal Protective Equipment (PPE)
Before beginning any handling or disposal procedures, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect for tears or degradation

before use.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[1]

Face Protection: A face shield should be worn in addition to goggles when handling larger

quantities or when there is a significant risk of splashing.[2]

Lab Coat: A chemical-resistant or flame-retardant lab coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/470201
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Propylamino_ethanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/470201
https://www.tcichemicals.com/BE/en/sds/P2743_EU_6N.pdf
https://datasheets.scbt.com/sc-229862.pdf
https://www.tcichemicals.com/BE/en/sds/P2743_EU_6N.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/470201
https://www.sigmaaldrich.com/TW/zh/product/aldrich/470201
https://www.sigmaaldrich.com/TW/zh/product/aldrich/470201
https://www.tcichemicals.com/BE/en/sds/P2743_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Closed-toe Shoes: Ensure feet are fully covered.

Step-by-Step Disposal Protocol
This protocol outlines the procedure for collecting and disposing of 2-(Propylamino)ethanol
waste.

Step 1: Prepare the Hazardous Waste Container

Select an appropriate container: Use a clean, dry, and chemically compatible container. A

high-density polyethylene (HDPE) or glass bottle with a secure, screw-on cap is

recommended. Do not use metal containers, especially aluminum or galvanized steel, as

amino alcohols can be corrosive to them.[4]

Label the container: Affix a "Hazardous Waste" label to the container before adding any

waste.[5] The label must include:

The full chemical name: "Waste 2-(Propylamino)ethanol"

The primary hazards: "Corrosive, Combustible, Toxic"

The date accumulation started.

The name of the principal investigator or lab manager.

Step 2: Collect the Chemical Waste

Work in a designated area: All waste transfers must be conducted within a certified chemical

fume hood to minimize inhalation exposure.

Transfer the waste: Carefully pour the waste 2-(Propylamino)ethanol into the prepared

hazardous waste container using a funnel to prevent spills.

Do not overfill: Fill the container to no more than 90% of its capacity to allow for vapor

expansion.

Keep the container closed: The waste container must be securely capped at all times, except

when actively adding waste.[5]
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Step 3: Decontaminate Empty Containers

Initial Rinse (Triple Rinse Method): The first rinse of an "empty" container that held 2-
(Propylamino)ethanol is considered hazardous waste.

Add a small amount of a suitable solvent (e.g., water, followed by ethanol or isopropanol)

to the empty container.

Securely cap and swirl the container to rinse all interior surfaces.

Pour the rinsate into the designated hazardous waste container.[5][6]

Repeat this process two more times.

Final Disposal of Rinsed Container: After the triple rinse, the container can be managed as

non-hazardous solid waste. Deface or remove the original label before disposal.[5]

Step 4: Manage Spills

Minor Spills (inside a fume hood):

Contain the spill using an inert absorbent material like sand, vermiculite, or a commercial

chemical spill kit.

Carefully collect the absorbed material using spark-proof tools.[2]

Place the contaminated absorbent into the hazardous waste container.

Major Spills (outside a fume hood):

Evacuate the immediate area.

Alert personnel and your institution's Environmental Health & Safety (EHS) department

immediately.

Prevent entry into the area.

Step 5: Storage and Final Disposal
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Store waste properly: Keep the hazardous waste container in a designated satellite

accumulation area. This area should be away from heat, sparks, or open flames. Store it in

secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.

Arrange for pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Follow their specific procedures for waste hand-off. The final disposal

must be conducted at an approved waste disposal plant.[2]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-
(Propylamino)ethanol and associated materials.
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Caption: Disposal workflow for 2-(Propylamino)ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b101894?utm_src=pdf-body-img
https://www.benchchem.com/product/b101894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

